Cas no 92622-90-7 (Benzeneethanol,2,3,4,5,6-pentamethyl-)

• Product Name: Benzeneethanol,2,3,4,5,6-pentamethyl-
• CAS No: 92622-90-7
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 800834
• PubChem ID: 4084273
• Update Time: 2025-04-19

Benzeneethanol,2,3,4,5,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2,3,4,5,6-pentamethyl-
• 2-(2,3,4,5,6-pentamethylphenyl)ethanol
• AKOS006273036
• DTXSID50399138
• 92622-90-7

• MDL： MFCD00185647
• Inchi： 1S/C13H20O/c1-8-9(2)11(4)13(6-7-14)12(5)10(8)3/h14H,6-7H2,1-5H3
• InChI Key： KISBBLYGYMSWPF-UHFFFAOYSA-N
• SMILES： OCCC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 192.151
• Monoisotopic Mass: 192.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.76340